N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide

• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H16N2O2S/c1-11-7-8-13(9-12(11)2)21-10-16(20)19-17-18-14-5-3-4-6-15(14)22-17/h3-9H,10H2,1-2H3,(H,18,19,20)
• InChI Key: IZIATNIESNUCQQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=NC3=CC=CC=C3S2)C

Description

N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide, also known as BTA-EG6, is a small molecule inhibitor that has been extensively studied for its potential use in various scientific research applications. This compound has shown promise in a range of fields, including cancer research, neuroscience, and immunology. In

Mechanism of Action

N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide works by inhibiting the activity of CK2, a protein kinase that is involved in a wide range of cellular processes. CK2 is overexpressed in many types of cancer, and its activity has been linked to tumor growth and survival. By inhibiting CK2, N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide can prevent the growth and survival of cancer cells. In addition, N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has been shown to inhibit the activation of T cells by blocking the phosphorylation of the T cell receptor.
Biochemical and Physiological Effects:
N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has a range of biochemical and physiological effects. In cancer cells, N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide inhibits the activity of CK2, which leads to decreased cell proliferation and increased apoptosis. In T cells, N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide inhibits the activation of the T cell receptor, which can prevent the development of autoimmune diseases. N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has also been shown to have anti-inflammatory effects, as it can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide is its specificity for CK2. This makes it an ideal tool for studying the role of CK2 in various cellular processes. However, one limitation of N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings. In addition, N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide. One area of interest is the development of more potent and selective CK2 inhibitors. Another area of research is the use of N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide in combination with other cancer treatments, such as chemotherapy and radiation therapy. In addition, N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide could be studied for its potential use in treating other diseases, such as autoimmune disorders and inflammatory diseases. Finally, further research is needed to fully understand the mechanism of action of N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide and its effects on various cellular processes.

Synthesis Methods

The synthesis of N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide involves a multi-step process that begins with the reaction of 2-aminobenzothiazole with chloroacetyl chloride to form N-(2-chloroacetyl)-1,3-benzothiazole-2-amine. This intermediate is then reacted with 3,4-dimethylphenol and sodium hydride to form N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide. The final product is obtained through purification and recrystallization.

Scientific Research Applications

N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research is cancer treatment. N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has been shown to inhibit the growth of cancer cells by targeting the protein kinase CK2, which is overexpressed in many types of cancer. N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethylphenoxy)acetamide has shown promise in immunology research, as it has been shown to inhibit the activation of T cells.